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Compound of Interest

Compound Name: Praseodymium bromide hydrate

Cat. No.: B15088958

Get Quote

An In-depth Technical Guide to Praseodymium (III) Bromide Hydrate

Introduction to Praseodymium (III) Bromide Hydrate
Praseodymium, a rare earth element of the lanthanide series, is notable for its unique

spectroscopic, magnetic, and chemical properties. Among its various compounds,

Praseodymium (III) Bromide Hydrate (PrBr₃·xH₂O) emerges as a significant material with

growing importance in materials science and chemical synthesis. This guide serves as a

technical overview for researchers, chemists, and professionals, detailing the compound's

fundamental properties, synthesis, applications, and handling protocols.

As a hydrated salt, its properties are intrinsically linked to the presence of water molecules

within its crystal lattice, which influences its solubility, stability, and reactivity. The anhydrous

form, Praseodymium (III) Bromide, is a green crystalline solid that is highly hygroscopic, readily

absorbing atmospheric moisture to form the hydrate.[1][2] This inherent moisture sensitivity is a

critical consideration for its storage and handling.[1][3] The compound primarily serves as a

precursor for advanced materials, leveraging the unique electronic configuration of the Pr³⁺ ion.
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Accurate identification is paramount for regulatory compliance and experimental reproducibility.

Praseodymium (III) Bromide Hydrate is distinguished from its anhydrous counterpart by a

separate CAS number.

Identifier Value Source

Chemical Name
Praseodymium (III) Bromide

Hydrate
Internal

Synonyms
Praseodymium tribromide

hydrate
[1][4]

CAS Number 225505-12-4 [1][4][5][6]

Anhydrous CAS No. 13536-53-3 [7][8]

Molecular Formula PrBr₃·xH₂O [1][4]

IUPAC Name tribromopraseodymium;hydrate [1][9]

PubChem CID 16217298 [1][9]

EC Number 236-893-0 (anhydrous) [10]

Physicochemical Data and Characterization
The utility of PrBr₃·xH₂O is defined by its distinct physicochemical characteristics. The data

presented below is crucial for designing experiments and predicting its behavior in various

systems.

Key Physicochemical Properties
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Property Value Notes and Causality

Appearance Green solid / powder

[1][4][8] The color is

characteristic of the Pr³⁺ ion's

electronic transitions.

Molecular Weight
380.62 g/mol (anhydrous

basis)

[1][8] The hydrate's weight is

variable depending on the

degree of hydration ('x').

PubChem lists 398.64 g/mol

for the monohydrate.[9]

Melting Point 691°C (1276°F)

[1][2][10] This value

corresponds to the anhydrous

form and represents the

temperature at which the

hydrate would have fully

decomposed.

Boiling Point 1547°C
[1][2] This is the boiling point of

the anhydrous material.

Solubility
Highly soluble in water and

polar solvents

[8][10] The polar nature of

water and other solvents

effectively solvates the Pr³⁺

and Br⁻ ions, facilitating

dissolution.

Sensitivity Moisture sensitive

[1][3] The anhydrous form is

hygroscopic and readily

absorbs water to form the

hydrate, necessitating

controlled storage conditions.

Crystal Structure
Adopts the UCl₃ structure

(anhydrous)

[11] The Pr³⁺ ion is 9-

coordinate, exhibiting a

tricapped trigonal prismatic

geometry. This high

coordination number is typical

for larger lanthanide ions.
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Analytical Characterization
To ensure the quality and identity of Praseodymium (III) Bromide Hydrate, a suite of analytical

techniques is employed:

Elemental Analysis: Confirms the purity and stoichiometric ratio of Pr to Br.[1]

Thermogravimetric Analysis (TGA): Essential for determining the degree of hydration (the

value of 'x' in PrBr₃·xH₂O) by measuring the mass loss upon heating.

X-Ray Diffraction (XRD): Used to confirm the crystal structure and phase purity of the

material.

Infrared (IR) Spectroscopy: Can identify the presence of water molecules through

characteristic O-H stretching and bending vibrations.

Synthesis and Purification Workflow
While PrBr₃·xH₂O is commercially available, understanding its synthesis provides insight into

its chemistry and potential impurities. The following is a representative laboratory-scale

protocol based on established inorganic chemical principles.

Representative Synthesis Protocol
This protocol describes the synthesis of Praseodymium (III) Bromide Hydrate from

Praseodymium (III) Oxide, a common and stable starting material.

Objective: To synthesize crystalline Praseodymium (III) Bromide Hydrate.

Materials:

Praseodymium (III,IV) Oxide (Pr₆O₁₁) or Praseodymium (III) Oxide (Pr₂O₃)

Hydrobromic Acid (HBr, 48% aqueous solution)

Deionized Water

Beaker, magnetic stirrer, heating mantle, pH paper, crystallizing dish.
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Methodology:

Stoichiometric Calculation: Calculate the required amount of HBr to fully react with the

chosen praseodymium oxide starting material. A slight excess of acid is recommended to

ensure complete conversion and prevent the precipitation of basic salts.

Reaction: In a well-ventilated fume hood, suspend the praseodymium oxide powder in a

minimal amount of deionized water in a beaker. Slowly add the calculated volume of 48%

HBr solution to the suspension while stirring continuously.

Causality: The acid reacts with the oxide in a neutralization reaction to form the soluble

praseodymium bromide salt and water. The reaction can be exothermic, so slow addition

is crucial for control.

Heating and Dissolution: Gently heat the mixture (60-80°C) with continuous stirring until the

praseodymium oxide has completely dissolved, resulting in a clear, green solution.

pH Adjustment & Filtration: Check the pH of the solution to ensure it is acidic. If any

undissolved particulates remain, filter the warm solution to remove them.

Crystallization: Transfer the clear solution to a crystallizing dish. Allow the solvent to

evaporate slowly at room temperature or under gentle heating.

Causality: Slow evaporation is critical for the formation of well-defined, high-purity crystals.

Rapid evaporation can lead to the formation of amorphous powder or the trapping of

impurities.

Isolation: Once a suitable volume of crystals has formed, isolate them from the mother liquor

by decantation or filtration.

Drying: Dry the crystals under vacuum at a low temperature to remove surface moisture

without driving off the waters of hydration. The final product is the green, crystalline

Praseodymium (III) Bromide Hydrate.

Synthesis Workflow Diagram
The following diagram illustrates the key stages of the synthesis process.
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Caption: Workflow for the synthesis of PrBr₃·xH₂O.

Key Applications in Research and Industry
The utility of PrBr₃·xH₂O stems from the electronic properties of the Pr³⁺ ion, making it a

valuable precursor in several high-technology fields.
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Luminescent Materials and Phosphors: Praseodymium compounds are integral to the

synthesis of phosphors.[5][8] The Pr³⁺ ion exhibits sharp emission peaks, which are useful in

creating materials for high-quality displays, specialty lighting, and security inks. PrBr₃·xH₂O

can serve as a soluble source of praseodymium for doping into various host lattices.[8]

Specialty Glass and Ceramics: Praseodymium is used to impart a distinct, clean yellow-

green color to glasses and enamels.[5][12] It is famously used in didymium glass for welder's

goggles, where it absorbs the yellow sodium flare. PrBr₃·xH₂O can be used in the

manufacturing of these specialized optical materials.[8]

Catalysis: In organic chemistry, lanthanide salts are known to function as Lewis acid

catalysts. Praseodymium (III) bromide can catalyze various organic reactions, offering

benefits in terms of efficiency and selectivity due to the unique coordination chemistry of the

Pr³⁺ ion.[8]

Advanced Magnetic and Electronic Materials: Praseodymium is a key component in some

high-strength permanent magnets, where it can be used to partially substitute neodymium in

NdFeB magnets.[5] PrBr₃·xH₂O serves as a starting material for the creation of other

praseodymium-containing materials essential for electronics, data storage, and electric

motors.[8]

Safety, Handling, and Storage
Proper handling and storage of Praseodymium (III) Bromide Hydrate are essential to ensure

personnel safety and maintain the integrity of the compound.

Hazard Identification
The compound is classified as an irritant.

Hazard Statement Code Pictogram

Causes skin irritation H315 [1][4]

Causes serious eye irritation H319 [1][4][13]

May cause respiratory irritation H335 [13][14]
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Recommended Handling Procedures
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust.[13][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and chemical safety goggles or a face shield.[4][13]

Hygiene: Avoid breathing dust.[4][14] Wash hands and any exposed skin thoroughly after

handling.[4][13] Do not eat, drink, or smoke in the work area.[3]

Spill Management: In case of a spill, avoid generating dust.[3] Carefully sweep or scoop the

material into a designated, labeled waste container for disposal.[3]

Storage and Stability
Conditions: Store in a cool, dry, and well-ventilated place.[3][13][14]

Container: Keep containers tightly closed to prevent moisture absorption.[3][13][14] Given its

moisture sensitivity, long-term storage under an inert atmosphere, such as argon, is

recommended to prevent degradation.[3]

Incompatibilities: Keep away from strong oxidizing agents, acids, and moisture.[3]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,

including under the eyelids.[3][13] If irritation persists, seek medical attention.[3][13]

Skin Contact: Remove contaminated clothing. Brush off excess material and wash the

affected area with soap and water.[3] Seek medical attention if irritation develops or persists.

[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[3][13]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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